Cas no 1254733-93-1 (1-Bromo-3-(chloromethyl)-5-ethoxybenzene)

• Product Name: 1-Bromo-3-(chloromethyl)-5-ethoxybenzene
• CAS No: 1254733-93-1
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 2103900
• Update Time: 2023-08-03

1-Bromo-3-(chloromethyl)-5-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(chloromethyl)-5-ethoxybenzene
• 1-Bromo-3-(chloromethyl)-5-ethoxybenzene

• Inchi： 1S/C9H10BrClO/c1-2-12-9-4-7(6-11)3-8(10)5-9/h3-5H,2,6H2,1H3
• InChI Key： VEXZVQOJMGRIET-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CCl)C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 9.2